Cas no 2248259-77-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-propylpiperidine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-propylpiperidine-2-carboxylate
• CAS No: 2248259-77-8
• MF: C₁₇H₂₀N₂O₄
• MW: 316.351704597473
• CID: 5947335
• PubChem ID: 165728099
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-propylpiperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248259-77-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-propylpiperidine-2-carboxylate
• EN300-6515158

• Inchi： 1S/C17H20N2O4/c1-2-10-18-11-6-5-9-14(18)17(22)23-19-15(20)12-7-3-4-8-13(12)16(19)21/h3-4,7-8,14H,2,5-6,9-11H2,1H3
• InChI Key： XFZOVRKPDXWQOM-UHFFFAOYSA-N
• SMILES： O(C(C1CCCCN1CCC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 316.14230712g/mol
• Monoisotopic Mass: 316.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-propylpiperidine-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-propylpiperidine-2-carboxylate (CAS No. 2248259-77-8)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-propylpiperidine-2-carboxylate, identified by its CAS number 2248259-77-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique arrangement of functional groups within its molecular framework suggests a versatile chemical profile that may be exploited for various biological activities.

The core structure of this compound consists of an isoindole moiety, which is a bicyclic aromatic system containing nitrogen. The presence of a 1,3-dioxo group (a diketone moiety) and a piperidine ring further enhances its structural complexity. These features contribute to the compound's reactivity and potential interactions with biological targets. The 1-propylpiperidine-2-carboxylate substituent adds another layer of functionality, likely influencing both the solubility and pharmacokinetic properties of the molecule.

In recent years, there has been growing interest in isoindole derivatives due to their reported biological activities. Studies have demonstrated that isoindole-based compounds can exhibit a range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-propylpiperidine-2-carboxylate may contribute to its potential as a lead compound in drug discovery efforts.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, isoindole derivatives have been investigated for their ability to modulate enzyme activity and receptor binding. The dioxo group in particular is often associated with enhanced binding affinity due to its ability to engage in hydrogen bonding interactions. This feature is particularly relevant in the context of drug design, where optimizing binding interactions can lead to more effective therapeutic agents.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-propylpiperidine-2-carboxylate presents an intriguing challenge for synthetic chemists. The construction of the isoindole core requires careful consideration of reaction pathways and intermediates. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and intramolecular cyclizations, have been employed to achieve the desired structure efficiently. These approaches not only highlight the synthetic prowess required but also underscore the importance of innovative techniques in modern drug development.

From a medicinal chemistry perspective, the optimization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-propylpiperidine-2-carboxylate could involve modifying substituents to enhance potency or selectivity. For example, exploring different alkyl or aryl groups attached to the piperidine ring might reveal novel pharmacological profiles. Additionally, computational studies using molecular modeling techniques can provide insights into how the compound interacts with biological targets at the atomic level.

The potential applications of this compound extend beyond traditional pharmaceuticals. Research has begun to explore its utility in other areas such as agrochemicals and materials science. The unique structural features of isoindole derivatives make them promising candidates for developing new materials with specialized properties. This interdisciplinary approach underscores the versatility of compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-propylpiperidine-2-carboxylate.

In conclusion,1,3-dioxo-2,3-dihydro-1H-is